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Antibacterial Profile of Erythrocentaurin

Erythrocentaurin is a metabolite of gentiopicroside, a secoiridoid found in plants from the Gentianaceae

family [1]. The table below summarizes its documented antibacterial activity.

Bacterial Strain Reported Activity Context and Notes

Various Gram-positive Antibacterial and General activity noted in a review; specific
and Gram-negative antifungal activities [1]  quantitative data (e.g., MIC) not provided for
bacteria erythrocentaurin itself.

Experimental Insights from Related Compounds

While direct data on erythrocentaurin is sparse, research on its parent compounds (swertiamarin and

gentiopicroside) provides relevant context for its potential mechanisms and research methodologies.

e Metabolic Pathway: Erythrocentaurin is not typically a primary plant extract but a metabolic
product. It is formed from gentiopicroside after oral administration. The compound is first hydrolyzed
by intestinal B-glucosidase to an unstable aglycone, which then isomerizes into metabolites including
erythrocentaurin [1].
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e Enhanced Bioactivity: Studies suggest that erythrocentaurin may have higher bioactivity than its
parent compound. One study reported that the hepatoprotective activity of gentiopicroside
metabolites (including erythrocentaurin) was higher than that of gentiopicroside itself [1].

The following diagram illustrates the metabolic transformation from parent compounds to

erythrocentaurin:
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Research Recommendations

Given the scarcity of direct comparative data, you may need to pursue these avenues to develop a

comprehensive guide:
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e Explore Specialized Databases: Directly query scientific databases like SciFinder, Reaxys, or
PubMed for "erythrocentaurin” and specific bacterial strains to find primary research articles that
may contain unpublished MIC/MBC data.

¢ Broaden the Scope: Consider comparing the well-documented antibacterial activities of
swertiamarin and gentiopicroside, for which quantitative data is more readily available [2] [3]. This
would provide a stronger foundation for a comparison guide.

¢ Investigate Mechanisms: Focus on the shared mechanism of action. As a secoiridoid derivative,
erythrocentaurin's activity likely involves membrane disruption, a common trait for this class of
compounds that could form a basis for comparison [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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